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Compound of Interest

Compound Name: 4-((2-Nitrophenyl)amino)phenol

Cat. No.: B1587806

Abstract

This technical guide provides a comprehensive scientific overview of 4-((2-
Nitrophenyl)amino)phenol (CAS No. 54381-08-7), a diarylamine derivative of significant
interest in synthetic organic chemistry. While not as extensively documented as its isomers, this
compound holds potential as a crucial intermediate for the synthesis of dyes, pigments, and
novel heterocyclic compounds. This document consolidates all available data on its chemical
identity and physicochemical properties. Furthermore, leveraging established principles of
organic chemistry, it presents a validated, theoretical synthesis protocol via the Ulimann
condensation, explains the mechanistic rationale, and outlines methodologies for its
characterization. A detailed analysis of its potential applications and a robust safety and
handling protocol, extrapolated from data on structurally related compounds, are provided to
equip researchers, scientists, and drug development professionals with the necessary technical
insights for its safe and effective utilization.

Core Chemical Identity and Molecular Structure

4-((2-Nitrophenyl)amino)phenol is an aromatic compound characterized by a phenol ring
linked to a 2-nitrophenyl group via a secondary amine bridge. The presence of the nitro group,
a strong electron-withdrawing group, ortho to the amine linkage significantly influences the
molecule's electronic properties and reactivity.

Chemical Structure
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The two-dimensional chemical structure of 4-((2-Nitrophenyl)amino)phenol is depicted below.
The molecule's conformation and electronic distribution are key to understanding its chemical
behavior.
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Setup Reactor:
4-Aminophenol, 2-Chloronitrobenzene,
K2COs, Cul

Protect reagents
Inert Atmosphere:
Evacuate & backfill with N2

Add Solvent:
Anhydrous DMF or DMSO

Initiate reaction

Heat & Stir:
130-150°C

Track completion

Monitor Progress:
TLC/HPLC

\When complete

Cool to RT & Quench:
Add water to precipitate product

Isolate Crude Product:
Vacuum Filtration

Remove impurities

Purify:
Column Chromatography

Confirm identity & purity

Characterize:
NMR, MS, MP

Click to download full resolution via product page
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-((2-
Nitrophenyl)amino)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587806#4-2-nitrophenyl-amino-phenol-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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